Cas no 944898-97-9 (4-Bromo-benzooxazole-2-carbaldehyde)

• Product Name: 4-Bromo-benzooxazole-2-carbaldehyde
• CAS No: 944898-97-9
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD09027519
• CID: 1984300
• PubChem ID: 53407901
• Update Time: 2024-10-25

4-Bromo-benzooxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,3-benzoxazole-2-carbaldehyde
• 4-BROMO-BENZOOXAZOLE-2-CARBALDEHYDE
• AB49170
• 4-BROMOBENZO[D]OXAZOLE-2-CARBALDEHYDE
• 4-Bromo-2-benzoxazolecarboxaldehyde (ACI)
• MFCD09027519
• DB-079916
• 944898-97-9
• DTXSID90696097
• CS-0341184
• 4-Bromo-benzooxazole-2-carbaldehyde

• MDL： MFCD09027519
• Inchi： 1S/C8H4BrNO2/c9-5-2-1-3-6-8(5)10-7(4-11)12-6/h1-4H
• InChI Key： ITOQKHSXCXNZJP-UHFFFAOYSA-N
• SMILES： O=CC1OC2C(=C(C=CC=2)Br)N=1

Computed Properties

• Exact Mass: 224.94300
• Monoisotopic Mass: 224.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 2.40280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles